Cas no 1251605-87-4 (3,4-dimethyl-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide)

• Product Name: 3,4-dimethyl-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide
• CAS No: 1251605-87-4
• MF: C₂₄H₂₇N₅O₂
• MW: 417.503484964371
• CID: 6385303
• PubChem ID: 49665336
• Update Time: 2025-10-28

3,4-dimethyl-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide
• 1251605-87-4
• F3406-7704
• 3,4-dimethyl-N-(1-(1-(p-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide
• 3,4-dimethyl-N-[1-[1-(4-methylphenyl)triazole-4-carbonyl]piperidin-4-yl]benzamide
• AKOS024485418
• 3,4-dimethyl-N-{1-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide

• Inchi： 1S/C24H27N5O2/c1-16-4-8-21(9-5-16)29-15-22(26-27-29)24(31)28-12-10-20(11-13-28)25-23(30)19-7-6-17(2)18(3)14-19/h4-9,14-15,20H,10-13H2,1-3H3,(H,25,30)
• InChI Key： WLBSACGTLDHTDW-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C2C=CC(C)=CC=2)N=N1)N1CCC(CC1)NC(C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 417.21647512g/mol
• Monoisotopic Mass: 417.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 80.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3,4-dimethyl-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide

Comprehensive Overview of 3,4-dimethyl-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide (CAS No. 1251605-87-4)

3,4-dimethyl-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide (CAS No. 1251605-87-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazole derivatives, which are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both piperidine and benzamide moieties in its structure further enhances its pharmacological relevance, making it a subject of interest for drug discovery and development.

In recent years, the scientific community has shown increasing interest in triazole-based compounds like 3,4-dimethyl-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide, particularly due to their role in targeting specific enzymes and receptors. Researchers have explored its potential as a kinase inhibitor, a class of compounds that play a crucial role in regulating cellular processes such as proliferation and apoptosis. This aligns with current trends in precision medicine, where small-molecule inhibitors are being developed to treat diseases like cancer and autoimmune disorders. The compound's CAS No. 1251605-87-4 is frequently searched in academic databases, reflecting its relevance in ongoing studies.

Another area of interest for 3,4-dimethyl-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide is its potential application in neuropharmacology. The piperidine ring in its structure is a common feature in many central nervous system (CNS) drugs, suggesting possible interactions with neurotransmitter systems. This has led to investigations into its efficacy for conditions such as neuropathic pain or neurodegenerative diseases, topics that are highly searched in medical and pharmacological forums. Additionally, the compound's benzamide component is known for its role in enhancing solubility and bioavailability, critical factors in drug formulation.

The synthesis and characterization of CAS No. 1251605-87-4 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), ensuring high purity and consistency for research purposes. These methods are frequently discussed in scientific literature, making the compound a valuable reference for chemists and pharmacologists. Furthermore, its stability under various conditions makes it a reliable candidate for further preclinical studies, addressing common queries about compound stability and storage requirements in laboratory settings.

From a commercial perspective, 3,4-dimethyl-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide is often sourced by pharmaceutical companies and research institutions specializing in drug discovery. Its CAS No. 1251605-87-4 is a key identifier in chemical catalogs, facilitating procurement for experimental use. The growing demand for targeted therapies and personalized medicine has further amplified interest in such compounds, as evidenced by search trends in scientific and industrial databases.

In conclusion, 3,4-dimethyl-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide (CAS No. 1251605-87-4) represents a promising candidate for future therapeutic applications, with its multifaceted chemical structure and potential biological activities. Its relevance in kinase inhibition, neuropharmacology, and drug formulation underscores its importance in modern research. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for innovation in medicinal chemistry and related fields.